Cas no 178444-97-8 (Benzoic acid,4-amino-2,5-difluoro-3-(hydroxymethyl)-)

Benzoic acid,4-amino-2,5-difluoro-3-(hydroxymethyl)- structure
178444-97-8 structure
Product Name:Benzoic acid,4-amino-2,5-difluoro-3-(hydroxymethyl)-
CAS No:178444-97-8
MF:C8H7F2NO3
MW:203.142889261246
CID:112886
PubChem ID:21220293
Update Time:2025-04-18

Benzoic acid,4-amino-2,5-difluoro-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-amino-2,5-difluoro-3-(hydroxymethyl)-
    • Benzoic acid, 4-amino-2,5-difluoro-3-(hydroxymethyl)- (9CI)
    • 4-amino-2,5-difluoro-3-(hydroxymethyl)benzoic acid
    • SCHEMBL7006447
    • 178444-97-8
    • Inchi: 1S/C8H7F2NO3/c9-5-1-3(8(13)14)6(10)4(2-12)7(5)11/h1,12H,2,11H2,(H,13,14)
    • InChI Key: JSYPSCPWCXLLMW-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)O)C=C(C(=C1CO)N)F

Computed Properties

  • Exact Mass: 203.03941
  • Monoisotopic Mass: 203.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 83.55
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